Cas no 2228655-99-8 (1-amino-3-(1-benzothiophen-2-yl)propan-2-ol)

• Product Name: 1-amino-3-(1-benzothiophen-2-yl)propan-2-ol
• CAS No: 2228655-99-8
• MF: C₁₁H₁₃NOS
• MW: 207.292021512985
• CID: 6552165
• PubChem ID: 165734676
• Update Time: 2025-07-22

1-amino-3-(1-benzothiophen-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-(1-benzothiophen-2-yl)propan-2-ol
• 2228655-99-8
• EN300-1802786

• Inchi： 1S/C11H13NOS/c12-7-9(13)6-10-5-8-3-1-2-4-11(8)14-10/h1-5,9,13H,6-7,12H2
• InChI Key： GVDCPJRFBBEISK-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1CC(CN)O

Computed Properties

• Exact Mass: 207.07178521g/mol
• Monoisotopic Mass: 207.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 74.5Ų

Additional information on 1-amino-3-(1-benzothiophen-2-yl)propan-2-ol

Introduction to 1-amino-3-(1-benzothiophen-2-yl)propan-2-ol (CAS No: 2228655-99-8)

1-amino-3-(1-benzothiophen-2-yl)propan-2-ol, identified by the CAS number 2228655-99-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of benzothiophene derivatives, which are well-documented for their diverse pharmacological properties. The structural motif of 1-amino-3-(1-benzothiophen-2-yl)propan-2-ol incorporates both amino and hydroxyl functional groups, positioned strategically on a propanediol backbone linked to a benzothiophene ring system. This unique arrangement suggests potential interactions with biological targets, making it a promising candidate for further investigation in drug discovery.

The benzothiophene core is a key structural feature that contributes to the compound's pharmacological relevance. Benzothiophene derivatives are known to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of the amino group at the 1-position and the hydroxyl group at the 3-position enhances the compound's solubility and reactivity, facilitating its interaction with biological macromolecules. Additionally, the 1-benzothiophen-2-yl substituent introduces additional complexity to the molecule, which may influence its binding affinity and selectivity towards specific targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies have indicated that 1-amino-3-(1-benzothiophen-2-yl)propan-2-ol may interact with enzymes and receptors involved in critical cellular pathways. For instance, preliminary docking studies suggest that this compound could bind to enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are implicated in inflammation and pain signaling. Furthermore, its structural features may allow it to modulate neurotransmitter receptors, potentially making it useful in treating neurological disorders.

The synthesis of 1-amino-3-(1-benzothiophen-2-yl)propan-2-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the benzothiophene ring system, followed by functional group transformations to introduce the amino and hydroxyl groups at appropriate positions. Advanced synthetic methodologies, such as cross-coupling reactions and catalytic hydrogenation, have been employed to construct the complex framework of this molecule efficiently.

In vitro pharmacological studies have begun to explore the potential therapeutic applications of 1-amino-3-(1-benzothiophen-2-yl)propan-2-ol. Initial experiments have shown promising results in models of inflammation and pain, where this compound demonstrated inhibitory activity against relevant enzymes and pathways. These findings align with the structural predictions and highlight its potential as a lead compound for further development. Additionally, its ability to cross the blood-brain barrier suggests that it may be suitable for treating central nervous system disorders.

The development of novel drug candidates relies heavily on understanding their metabolic fate within biological systems. Metabolomic studies have been initiated to characterize how 1-amino-3-(1-benzothiophen-2-yl)propan-2-ol is processed by enzymes such as cytochrome P450 (CYP450). These studies aim to identify potential metabolites and assess their pharmacological activity or toxicity. Understanding metabolic pathways is crucial for optimizing drug design and ensuring safety during clinical trials.

Preclinical toxicology studies are also underway to evaluate the safety profile of 1-amino-3-(1-benzothiophen-2-yll)propan - 2 - ol before human testing can commence. These studies involve assessing acute toxicity, chronic exposure effects, and potential long-term health risks associated with repeated administration. The results from these studies will provide critical data for regulatory submissions and guide subsequent clinical development strategies.

The growing interest in 1-amino - 3 - ( 1 - benzothiophen - 2 - yl ) propan - 2 - ol is reflected in its increasing citation frequency in scientific literature. Researchers across various disciplines are exploring its potential applications in drug discovery, material science, and industrial chemistry. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating progress in understanding this compound's properties and applications.

Future research directions for 1-amino - 3 - ( 1 - benzothiophen - 2 - yl ) propan - 2 - ol include exploring its role in disease models more comprehensively. Preclinical trials in animal models will provide insights into its efficacy against specific conditions such as cancer or neurodegenerative diseases. Additionally, advances in biocatalysis may enable more sustainable synthetic routes for this compound, reducing environmental impact while maintaining high quality standards.

The integration of artificial intelligence (AI) into drug discovery has significantly accelerated the identification of promising candidates like 1-amino - 3 - ( 1 - benzothiophen - 2 - yl ) propan - 2 - ol . Machine learning algorithms can analyze vast datasets to predict biological activity and optimize molecular structures rapidly. This technology has already been instrumental in identifying novel analogs with enhanced potency or selectivity.

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